2-fluoro-N-(3-oxo-3-{[2-(1H-1,2,4-triazol-1-yl)propyl]amino}propyl)benzamide

• IUPAC Name: 2-fluoro-N-[3-oxo-3-[2-(1,2,4-triazol-1-yl)propylamino]propyl]benzamide
• InChI: InChI=1S/C15H18FN5O2/c1-11(21-10-17-9-20-21)8-19-14(22)6-7-18-15(23)12-4-2-3-5-13(12)16/h2-5,9-11H,6-8H2,1H3,(H,18,23)(H,19,22)
• InChI Key: RSSBNERWWYXYCT-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)CCNC(=O)C1=CC=CC=C1F)N2C=NC=N2
• Molecular Formula: C15H18FN5O2
• Molecular Weight: 319.33 g/mol

Description

2-fluoro-N-(3-oxo-3-{[2-(1H-1,2,4-triazol-1-yl)propyl]amino}propyl)benzamide is a synthetic compound that has gained significant attention in the field of scientific research due to its potential in various applications. This compound is also known as F-PEG-FPA or F-18 FPA and is a derivative of benzamide.

Mechanism of Action

The mechanism of action of F-PEG-FPA is not fully understood. However, studies have shown that F-PEG-FPA targets specific receptors on cancer cells and inhibits their growth. F-PEG-FPA has also been shown to bind to specific proteins in the brain, which could be useful in the imaging of neuroinflammation.
Biochemical and Physiological Effects:
F-PEG-FPA has been shown to have low toxicity and minimal side effects in animal studies. However, further studies are needed to fully understand the biochemical and physiological effects of F-PEG-FPA.

Advantages and Limitations for Lab Experiments

One of the main advantages of F-PEG-FPA is its potential as a PET imaging agent for cancer and neuroinflammation. F-PEG-FPA also has potential as a therapeutic agent for cancer. However, one of the limitations of F-PEG-FPA is its complexity in synthesis, which may limit its widespread use.

Future Directions

There are several future directions for the research and development of F-PEG-FPA. One direction is the optimization of the synthesis method to improve yield and purity. Another direction is the further study of the mechanism of action of F-PEG-FPA to fully understand its potential as a therapeutic agent for cancer and imaging agent for neuroinflammation. Additionally, exploring the potential applications of F-PEG-FPA in other scientific research fields, such as infectious diseases, could lead to new discoveries and advancements.

Scientific Research Applications

F-PEG-FPA has potential applications in various scientific research fields, including cancer imaging and therapy, neurology, and infectious diseases. In cancer imaging, F-PEG-FPA can be used as a positron emission tomography (PET) imaging agent to detect tumors. F-PEG-FPA has also been studied as a potential therapeutic agent for cancer due to its ability to inhibit the growth of cancer cells. In neurology, F-PEG-FPA has been studied as a potential imaging agent for detecting neuroinflammation in Alzheimer's disease. In infectious diseases, F-PEG-FPA has been studied as a potential imaging agent for detecting bacterial infections.